Cas no 2171437-89-9 ((2R)-2-amino-5-(2,2-dimethylcyclopropyl)pentanoic acid)

• Product Name: (2R)-2-amino-5-(2,2-dimethylcyclopropyl)pentanoic acid
• CAS No: 2171437-89-9
• MF: C₁₀H₁₉NO₂
• MW: 185.26336312294
• CID: 6280200
• PubChem ID: 165506980
• Update Time: 2025-10-31

(2R)-2-amino-5-(2,2-dimethylcyclopropyl)pentanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-amino-5-(2,2-dimethylcyclopropyl)pentanoic acid
• EN300-1300796
• 2171437-89-9

• Inchi： 1S/C10H19NO2/c1-10(2)6-7(10)4-3-5-8(11)9(12)13/h7-8H,3-6,11H2,1-2H3,(H,12,13)/t7?,8-/m1/s1
• InChI Key： NUXHQIFFDCOAEK-BRFYHDHCSA-N
• SMILES： OC([C@@H](CCCC1CC1(C)C)N)=O

Computed Properties

• Exact Mass: 185.141578849g/mol
• Monoisotopic Mass: 185.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 63.3Ų

Additional information on (2R)-2-amino-5-(2,2-dimethylcyclopropyl)pentanoic acid

Comprehensive Overview of (2R)-2-amino-5-(2,2-dimethylcyclopropyl)pentanoic acid (CAS No. 2171437-89-9)

The compound (2R)-2-amino-5-(2,2-dimethylcyclopropyl)pentanoic acid (CAS No. 2171437-89-9) is a specialized amino acid derivative that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a 2,2-dimethylcyclopropyl group, makes it a valuable building block for drug discovery and peptide synthesis. Researchers are particularly interested in its potential applications in modulating metabolic pathways and targeting specific enzymes. The chiral center at the 2-position further enhances its utility in asymmetric synthesis, a hot topic in modern medicinal chemistry.

In recent years, the demand for non-proteinogenic amino acids like (2R)-2-amino-5-(2,2-dimethylcyclopropyl)pentanoic acid has surged due to their role in developing novel therapeutics. This compound aligns with the growing trend of precision medicine, where customized molecular structures are designed to interact with specific biological targets. Its cyclopropyl moiety is particularly noteworthy, as cyclopropane-containing compounds are known for their metabolic stability and ability to mimic peptide bonds, making them ideal candidates for drug design.

The synthesis and characterization of CAS No. 2171437-89-9 have been explored in several peer-reviewed studies, highlighting its potential in addressing challenges like enzyme inhibition and receptor modulation. Given the current focus on sustainable chemistry, researchers are also investigating eco-friendly synthetic routes for this compound. Its compatibility with green chemistry principles is a key selling point, as the pharmaceutical industry shifts toward reducing environmental impact.

Another area of interest is the compound's potential role in neurodegenerative disease research. Amino acid derivatives are increasingly studied for their ability to cross the blood-brain barrier, a critical factor in developing treatments for conditions like Alzheimer's and Parkinson's. The 2,2-dimethylcyclopropyl group in (2R)-2-amino-5-(2,2-dimethylcyclopropyl)pentanoic acid may contribute to enhanced bioavailability, a topic frequently searched by scientists and clinicians alike.

From a commercial perspective, CAS No. 2171437-89-9 is gaining traction in the fine chemicals market. Suppliers and manufacturers are responding to the demand for high-purity batches, driven by its applications in high-throughput screening and combinatorial chemistry. The compound's stability under various pH conditions also makes it suitable for formulation development, another trending topic in pharmaceutical R&D.

In summary, (2R)-2-amino-5-(2,2-dimethylcyclopropyl)pentanoic acid represents a promising intersection of structural novelty and biological relevance. Its applications span from drug discovery to biochemical research, aligning with contemporary scientific priorities such as targeted therapy and sustainable synthesis. As research progresses, this compound is likely to play an increasingly prominent role in addressing unmet medical needs.